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Compound of Interest

Compound Name: (6-Methoxypyridin-3-YL)methanol

Cat. No.: B151917

Technical Guide: Physicochemical Properties of
(6-Methoxypyridin-3-YL)methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(6-Methoxypyridin-3-YL)methanol is a substituted pyridine derivative of interest in medicinal
chemistry and organic synthesis. An understanding of its physical properties is crucial for its
application in research and development, particularly in process scale-up, formulation, and
quality control. This technical guide provides a summary of the available physicochemical data
for (6-Methoxypyridin-3-YL)methanol and outlines detailed experimental protocols for the
determination of its boiling point and density.

Core Physical Properties

Precise experimental values for the boiling point and density of (6-Methoxypyridin-3-
YL)methanol are not extensively reported in publicly available literature. However, key
identifying information has been compiled below. The compound typically presents as a
colorless to pale-yellow or yellow-brown liquid[1].
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Property Value Source
Molecular Formula C7HsNO2 PubChem|[2]
Molecular Weight 139.15 g/mol PubChem|[2]
CAS Number 58584-63-7 Sigma-Aldrich[1]
Physical Form Colorless to Pale-yellow to Sigma-Aldrich[1]

Yellow-brown Liquid

Boiling Point Not explicitly reported

Density Not explicitly reported

Experimental Protocols

Given the absence of reported values for boiling point and density, the following established

methodologies are provided for their experimental determination.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and reliable method for determining the boiling point of a small sample of

an organic liquid is the capillary method using a Thiele tube or a similar heating apparatus.

Materials:

o (6-Methoxypyridin-3-YL)methanol sample
e Thiele tube or other oil bath apparatus

e High-temperature mineral oil or silicone oll

o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Small test tube or fusion tube
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Bunsen burner or heating mantle

Stand and clamps

Procedure:

Sample Preparation: A small amount of (6-Methoxypyridin-3-YL)methanol is placed into
the small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted into the test tube
containing the sample.

Apparatus Setup: The test tube is attached to the thermometer with a rubber band or wire,
ensuring the sample is level with the thermometer bulb. This assembly is then clamped and
immersed in the Thiele tube filled with oil, making sure the oil level is above the sample but
below the opening of the test tube.

Heating: The apparatus is heated slowly and uniformly.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the inverted capillary tube. Heating should be continued until a rapid and
continuous stream of bubbles is observed.

Temperature Reading: The heat source is removed, and the liquid is allowed to cool slowly.
The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of a liquid is its mass per unit volume. The most straightforward method for

determining the density of a liquid is by measuring the mass of a known volume.

Materials:

(6-Methoxypyridin-3-YL)methanol sample
Pycnometer (specific gravity bottle) or a calibrated volumetric flask

Analytical balance
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e Thermometer
e Water bath (for temperature control)
Procedure:

» Weighing the Empty Pycnometer: The clean and dry pycnometer is weighed accurately on
an analytical balance.

« Filling the Pycnometer: The pycnometer is filled with the (6-Methoxypyridin-3-YL)methanol
sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid
is carefully wiped from the outside.

o Temperature Equilibration: The filled pycnometer is placed in a water bath at a constant,
known temperature (e.g., 20°C or 25°C) until it reaches thermal equilibrium.

e Weighing the Filled Pycnometer: The pycnometer is removed from the water bath, dried on
the outside, and weighed accurately.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Density (p) = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of
pycnometer

Synthesis Workflow

A common synthetic route to (6-Methoxypyridin-3-YL)methanol involves the reduction of
methyl 6-methoxynicotinate. The following diagram illustrates the key steps in this experimental
workflow.

,,,,,,,,,,
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Caption: Synthesis workflow for (6-Methoxypyridin-3-YL)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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